Cas no 2411241-56-8 (N-methyl-N-{4-(trifluoromethyl)-1,3-thiazol-2-ylmethyl}but-2-ynamide)

• Product Name: N-methyl-N-{4-(trifluoromethyl)-1,3-thiazol-2-ylmethyl}but-2-ynamide
• CAS No: 2411241-56-8
• MF: C₁₀H₉F₃N₂OS
• MW: 262.251471281052
• CID: 5415680
• PubChem ID: 146091217
• Update Time: 2025-10-31

N-methyl-N-{4-(trifluoromethyl)-1,3-thiazol-2-ylmethyl}but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• EN300-26583070
• N-methyl-N-{[4-(trifluoromethyl)-1,3-thiazol-2-yl]methyl}but-2-ynamide
• Z1873565208
• N-Methyl-N-[[4-(trifluoromethyl)-1,3-thiazol-2-yl]methyl]but-2-ynamide
• 2411241-56-8
• N-Methyl-N-[[4-(trifluoromethyl)-2-thiazolyl]methyl]-2-butynamide
• N-methyl-N-{4-(trifluoromethyl)-1,3-thiazol-2-ylmethyl}but-2-ynamide

• Inchi： 1S/C10H9F3N2OS/c1-3-4-9(16)15(2)5-8-14-7(6-17-8)10(11,12)13/h6H,5H2,1-2H3
• InChI Key： CNVXJVGRDNCRTJ-UHFFFAOYSA-N
• SMILES： C(N(C)CC1=NC(C(F)(F)F)=CS1)(=O)C#CC

Computed Properties

• Exact Mass: 262.03876857g/mol
• Monoisotopic Mass: 262.03876857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.364±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 305.0±52.0 °C(Predicted)
• pka: -0.42±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-methyl-N-{4-(trifluoromethyl)-1,3-thiazol-2-ylmethyl}but-2-ynamide

N-methyl-N-{4-(trifluoromethyl)-1,3-thiazol-2-ylmethyl}but-2-ynamide (CAS No. 2411241-56-8): An Emerging Compound in Medicinal Chemistry

N-methyl-N-{4-(trifluoromethyl)-1,3-thiazol-2-ylmethyl}but-2-ynamide (CAS No. 2411241-56-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its trifluoromethyl and thiazole moieties, exhibits a diverse range of biological activities, making it a promising candidate for further research and development.

The chemical structure of N-methyl-N-{4-(trifluoromethyl)-1,3-thiazol-2-ylmethyl}but-2-ynamide is composed of a butynamide backbone with a substituted thiazole ring and a trifluoromethyl group. The presence of these functional groups imparts specific properties to the molecule, such as enhanced lipophilicity and metabolic stability. These characteristics are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of the compound, which are essential for its potential use in drug development.

Recent studies have highlighted the potential of N-methyl-N-{4-(trifluoromethyl)-1,3-thiazol-2-ylmethyl}but-2-ynamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the modulation of key inflammatory mediators and pain pathways, making it a valuable lead compound for the development of new treatments for conditions such as arthritis and neuropathic pain.

In addition to its anti-inflammatory and analgesic effects, N-methyl-N-{4-(trifluoromethyl)-1,3-thiazol-2-ylmethyl}but-2-ynamide has also been investigated for its potential antiviral activity. Preliminary studies have demonstrated that the compound can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The exact mechanism by which it exerts this antiviral effect is still under investigation, but it is hypothesized that the compound may interfere with viral entry or replication processes within host cells.

The safety profile of N-methyl-N-{4-(trifluoromethyl)-1,3-thiazol-2-ylmethyl}but-2-ynamide has been evaluated in several preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

Clinical trials are currently underway to assess the efficacy and safety of N-methyl-N-{4-(trifluoromethyl)-1,3-thiazol-2-ylmethyl}but-2-ynamide in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good bioavailability and a favorable pharmacokinetic profile. These findings suggest that it has the potential to be developed into a viable therapeutic agent for various medical conditions.

In conclusion, N-methyl-N-{4-(trifluoromethyl)-1,3-thiazol-2-ylmethyl}but-2-ynamide (CAS No. 2411241-56-8) represents an exciting advancement in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for further investigation and development as a therapeutic agent. Ongoing research will continue to explore its full potential and pave the way for new treatments in various medical fields.